Cas no 35193-70-5 (2'-Methoxy[1,1'-binaphthalen]-2-ol)

2'-Methoxy[1,1'-binaphthalen]-2-ol structure
35193-70-5 structure
Product Name:2'-Methoxy[1,1'-binaphthalen]-2-ol
CAS No:35193-70-5
MF:C21H16O2
MW:300.350545883179
CID:54391
PubChem ID:318597
Update Time:2025-04-18

2'-Methoxy[1,1'-binaphthalen]-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2'-Methoxy[1,1'-binaphthalen]-2-ol
    • (R)-(+)-2-Hydroxy-2'-methoxy-1,1'-binaphthalene
    • 1-(2-methoxynaphthalen-1-yl)naphthalen-2-ol
    • (+/-)-2'-methoxy-1,1'-binaphthalen-2-ol
    • (+)-(R)-2-hydroxy-2'-methoxy-1,1'-bi-2-naphthyl
    • (R)-2-hydroxy-2'-methoxy-1,1'binaphthyl
    • (R)-2'-Methoxy-[1,1']binaphthalenyl-2-ol
    • 1-(2-methoxynaphthalen-1-yl)naphthalene-2-ol
    • 2'-methoxy-< 1,1'-binaphthalene> -2-ol
    • 10.14272/SYSSVMYYSHYMAQ-UHFFFAOYSA-N.1
    • 79547-82-3
    • 2'-Methoxy-1,1'-binaphthalen-2-ol
    • binol-m
    • FT-0639240
    • DTXSID10956645
    • (S)-2 -Methoxy-[1,1 ]binaphthalenyl-2-ol
    • (R)-(+)-2-Hydroxy-2'-methoxy-1,1'-bi-naphthol
    • (S)-2'-Methoxy-[1,1']binaphthalenyl-2-ol
    • (S)-2'-Methoxy-[1,1'-binaphthalen]-2-ol
    • 2'-METHOXY-[1,1'-BINAPHTHALEN]-2-OL
    • SCHEMBL6563131
    • 2'-methoxy-1,1'-binaphthyl-2-ol
    • 2''-methoxy-1,1''-binaphthyl-2-ol
    • NSC-255513
    • (S)-(-)-2-Hydroxy-2'-methoxy-1,1'-bi-naphthol
    • A839711
    • A822642
    • doi:10.14272/SYSSVMYYSHYMAQ-UHFFFAOYSA-N.1
    • 1-(2-methoxy-1-naphthalenyl)-2-naphthalenol
    • CHEBI:188865
    • AMY14990
    • NSC255513
    • CHEMBL1094828
    • (R)-2'-Methoxy-[1,1'-binaphthalen]-2-ol
    • 35193-70-5
    • FD7345
    • BDBM50316626
    • 35193-69-2
    • FT-0744282
    • MDL: MFCD01325785
    • Inchi: 1S/C21H16O2/c1-23-19-13-11-15-7-3-5-9-17(15)21(19)20-16-8-4-2-6-14(16)10-12-18(20)22/h2-13,22H,1H3
    • InChI Key: SYSSVMYYSHYMAQ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2C=CC=CC=2C=1C1=C(C=CC2C=CC=CC1=2)O

Computed Properties

  • Exact Mass: 300.11508
  • Monoisotopic Mass: 300.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 5.7
  • Topological Polar Surface Area: 29.5A^2

Experimental Properties

  • Density: 1.374
  • Melting Point: 107-109℃
  • Boiling Point: 655.81°C at 760 mmHg
  • Flash Point: 350.422°C
  • Refractive Index: 1.711
  • PSA: 29.46
  • LogP: 5.37420
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